Cas no 36440-24-1 (1,3,8-Naphthalenetricarboxylic acid, 1,3,8-trimethyl ester)

• Product Name: 1,3,8-Naphthalenetricarboxylic acid, 1,3,8-trimethyl ester
• CAS No: 36440-24-1
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 921356
• Update Time: 2023-11-19

1,3,8-Naphthalenetricarboxylic acid, 1,3,8-trimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3,8-tricarbomethoxynaphthalene
• Trimethyl 1,3,8-naphthalenetricarboxylate
• CID 101078904
• 1,3,8-Naphthalenetricarboxylic acid, 1,3,8-trimethyl ester

• Inchi： 1S/C16H14O6/c1-20-14(17)10-7-9-5-4-6-11(15(18)21-2)13(9)12(8-10)16(19)22-3/h4-8H,1-3H3
• InChI Key： UMSCFCBKDHGOIE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=O)OC)C=C2C=CC=C(C(=O)OC)C2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 446
• Topological Polar Surface Area: 78.9

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 438.3±25.0 °C(Predicted)